Cas no 945684-13-9 (5-(Carboxyhydroxymethyl)uridine Methyl Ester)

• Product Name: 5-(Carboxyhydroxymethyl)uridine Methyl Ester
• CAS No: 945684-13-9
• MF: C₁₂H₁₆N₂O₉
• MW: 332.263443946838
• CID: 4673851
• Update Time: 2025-05-28

5-(Carboxyhydroxymethyl)uridine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Chmu-methyl ester
• methyl 2-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]-2-hydroxyacetate
• 5-(Carboxy(hydroxy)methyl)uridine methyl ester
• 5-(1-hydroxy)(methoxycarbonyl)methyluridine
• 5-(carboxyhydroxymethyl)uridine methyl ester
• 4-Hydroxy-5-(1-hydroxy-2-methoxy-2-oxoethyl)-1-pentofuranosylpyrimidin-2(1H)-one
• Methyl 2-(1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-t
• 5-(1-Hydroxy)(methoxycarbonyl)methyl uridine
• 5-(2-hydroxyethoxycarbonyl methyl)uridine
• Methyl 1,2,3,4-tetrahydro-α-hydroxy-2,4-dioxo-1-β-D-ribofuranosyl-5-pyrimidineacetate (ACI)
• D
• 5-(Carboxyhydroxymethyl)uridine Methyl Ester

• Inchi： 1S/C12H16N2O9/c1-22-11(20)6(16)4-2-14(12(21)13-9(4)19)10-8(18)7(17)5(3-15)23-10/h2,5-8,10,15-18H,3H2,1H3,(H,13,19,21)/t5-,6?,7-,8-,10-/m1/s1
• InChI Key： JNVLKTZUCGRYNN-LQGIRWEJSA-N
• SMILES： O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C(=O)NC(=O)C(C(O)C(=O)OC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 549
• XLogP3: -2.2
• Topological Polar Surface Area: 166

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 5-(Carboxyhydroxymethyl)uridine Methyl Ester

Comprehensive Analysis of 5-(Carboxyhydroxymethyl)uridine Methyl Ester (CAS No. 945684-13-9): Properties, Applications, and Research Insights

The compound 5-(Carboxyhydroxymethyl)uridine Methyl Ester (CAS No. 945684-13-9) is a chemically modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This molecule, characterized by its carboxyl and hydroxymethyl functional groups, serves as a critical intermediate in the synthesis of advanced RNA analogs and therapeutic agents. Its unique structure enables applications in drug discovery, bioconjugation, and nucleic acid research, aligning with current trends in precision medicine and biotechnology.

In recent years, the demand for modified nucleosides like 5-(Carboxyhydroxymethyl)uridine Methyl Ester has surged due to their role in developing mRNA-based vaccines and gene therapies. Researchers are particularly interested in its potential to enhance RNA stability and delivery efficiency, addressing common challenges in oligonucleotide therapeutics. The esterification of the carboxyl group further improves its solubility and bioavailability, making it a versatile building block for biopharmaceutical formulations.

From a structural perspective, the presence of both carboxyhydroxymethyl and methyl ester moieties in this compound allows for selective modifications, enabling tailored applications in click chemistry and proteomics. Its compatibility with crosslinking agents and fluorescent probes makes it invaluable for studying RNA-protein interactions, a hot topic in epigenetics and cancer research. These attributes have positioned CAS No. 945684-13-9 as a focal point in high-impact publications and patent filings.

The synthesis of 5-(Carboxyhydroxymethyl)uridine Methyl Ester involves multi-step organic reactions, often starting from uridine derivatives. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is crucial for reproducibility in biomedical studies. As the scientific community explores its utility in CRISPR-Cas9 systems and antisense oligonucleotides, this compound continues to bridge gaps between synthetic chemistry and life sciences.

Environmental and safety profiles of CAS No. 945684-13-9 are also under scrutiny, given the growing emphasis on green chemistry and sustainable synthesis. Researchers are optimizing protocols to minimize waste and energy consumption, reflecting broader industry shifts toward eco-friendly methodologies. Such efforts align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible innovation.

In summary, 5-(Carboxyhydroxymethyl)uridine Methyl Ester exemplifies the convergence of chemistry and biology, offering solutions to contemporary challenges in therapeutic development and molecular diagnostics. Its adaptability and relevance to cutting-edge technologies ensure its continued prominence in scientific discourse and industrial applications.